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Compound of Interest

Compound Name: Cesamet

Cat. No.: B1212946

This document provides essential safety and logistical information for the proper disposal of
Cesamet (nabilone), a DEA Schedule Il controlled substance. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with federal regulations.

Cesamet, a synthetic cannabinoid, requires strict adherence to disposal protocols to prevent
diversion and environmental contamination.[1][2] As a Schedule Il substance, it is
characterized by a high potential for abuse, which necessitates rigorous tracking and
documented disposal procedures.[1][2][3]

Categorization of Cesamet Waste

Proper disposal begins with the correct categorization of the waste. Cesamet waste in a
laboratory setting is typically classified into two main categories:
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Waste Category Description Examples

Unused, expired, or unwanted )
o o Expired Cesamet capsules,
Cesamet in its original or . _
] unused vials of nabilone
compounded form.[3] This
Inventory ) i powder, or damaged
includes bulk containers and ) )
containers with recoverable

any recoverable quantity of the
contents.[4][5]

substance.[4]

Residual amounts of Cesamet ~ Trace amounts remaining in a

that are not fully used during syringe after injection, or

Wastage experimental procedures and residual nabilone in a weighing
are considered non- boat that cannot be recovered.
recoverable.[3][4] [4]

Disposal Protocol for Cesamet Inventory

The disposal of Cesamet inventory must render the drug "non-retrievable,” meaning it is
permanently altered and cannot be practically recovered or reused.[3] The primary and most
compliant method for this is through a DEA-registered reverse distributor.[4][6]

Step-by-Step Disposal Procedure for Inventory:
e Segregation and Labeling:

o Clearly label any expired or unwanted Cesamet containers with "EXPIRED - DO NOT
USE" or "FOR DISPOSAL."[4]

o Segregate these containers from the active stock within a secure, locked storage location
as required for Schedule Il substances.[4]

» Contact Environmental Health & Safety (EHS):

o Notify your institution's EHS or equivalent department to arrange for the disposal of
controlled substances.[5][7] They will typically have a contract with a DEA-approved
reverse distributor.[4]

e Documentation - DEA Form 222;:
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o The transfer of Schedule Il substances like Cesamet to a reverse distributor requires the
completion of a DEA Form 222.[4][6] The reverse distributor will typically issue this form to
the registrant.[3]

e Chain of Custody:

o Upon pickup by the reverse distributor or EHS, sign the provided chain of custody form.[4]

o Retain a copy of this form for your records. This documentation is crucial for regulatory
compliance and must be kept for at least two years.[6]

Unacceptable Disposal Methods for Inventory: Disposing of Cesamet inventory in the following
ways is strictly prohibited:

In regular trash or laboratory waste containers.[8]

Down the sink or in any water system.[4][8]

In sharps containers.[4][8]

Using cat litter or coffee grounds for bulk disposal without a chemical deactivation agent.[4]

Disposal Protocol for Cesamet Wastage

For small, non-recoverable amounts of Cesamet wastage, the disposal process is different but
still requires careful documentation and rendering the substance non-retrievable.[4]

Step-by-Step Disposal Procedure for Wastage:
e Witnessed Destruction:

o The destruction of Cesamet wastage must be witnessed by at least two authorized
personnel.[4] The registrant or a duly authorized agent should be one of the witnesses.

» Rendering Non-Retrievable:

o Use a commercially available chemical digestion system, such as Rx Destroyer™, to
render the wastage non-retrievable.[4][9] These systems contain activated carbon or other
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chemicals that denature the drug.

o Follow the manufacturer's instructions for the specific deactivation product. This typically
involves adding the wastage to the container and agitating it.[4]

e Documentation - DEA Form 41:

o Record the amount of wasted Cesamet on a DEA Form 41, "Registrants Inventory of
Drugs Surrendered."[4] This form documents the destruction of controlled substances.

o Both the individual performing the disposal and the witness must sign the form.
» Final Disposal:

o Once the contents of the chemical deactivation container are solidified (if applicable), the
container can typically be disposed of as hazardous waste through your institution's EHS
program.[4]

Unacceptable Disposal Methods for Wastage:

» Disposing of wastage directly into animals, sharps containers, or onto blue pads is not
permitted.[4]

Visual Workflow for Cesamet Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Cesamet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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